N-(4-Methoxybenzyl)efavirenz
N-(4-Methoxybenzyl)efavirenz
Brand Name:
Vulcanchem
CAS No.:
174819-21-7
VCID:
VC0042583
InChI:
InChI=1S/C22H17ClF3NO3/c1-29-17-7-4-15(5-8-17)13-27-19-9-6-16(23)12-18(19)21(22(24,25)26,30-20(27)28)11-10-14-2-3-14/h4-9,12,14H,2-3,13H2,1H3/t21-/m0/s1
SMILES:
COC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(OC2=O)(C#CC4CC4)C(F)(F)F
Molecular Formula:
C22H17ClF3NO3
Molecular Weight:
435.8 g/mol
N-(4-Methoxybenzyl)efavirenz
CAS No.: 174819-21-7
Reference Standards
VCID: VC0042583
Molecular Formula: C22H17ClF3NO3
Molecular Weight: 435.8 g/mol
| CAS No. | 174819-21-7 |
|---|---|
| Product Name | N-(4-Methoxybenzyl)efavirenz |
| Molecular Formula | C22H17ClF3NO3 |
| Molecular Weight | 435.8 g/mol |
| IUPAC Name | (4S)-6-chloro-4-(2-cyclopropylethynyl)-1-[(4-methoxyphenyl)methyl]-4-(trifluoromethyl)-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C22H17ClF3NO3/c1-29-17-7-4-15(5-8-17)13-27-19-9-6-16(23)12-18(19)21(22(24,25)26,30-20(27)28)11-10-14-2-3-14/h4-9,12,14H,2-3,13H2,1H3/t21-/m0/s1 |
| Standard InChIKey | BKYROQXKHLSLOS-NRFANRHFSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)[C@@](OC2=O)(C#CC4CC4)C(F)(F)F |
| SMILES | COC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(OC2=O)(C#CC4CC4)C(F)(F)F |
| Canonical SMILES | COC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(OC2=O)(C#CC4CC4)C(F)(F)F |
| Synonyms | (4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-1-[(4-methoxyphenyl)methyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one; (4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-1-[(4-methoxyphenyl)methyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one; (S |
| PubChem Compound | 11112909 |
| Last Modified | Nov 11 2021 |
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